methyl 2-(5-chloro-1H-1,2,4-triazol-3-yl)benzoate
Overview
Description
“Methyl 2-(5-chloro-1H-1,2,4-triazol-3-yl)benzoate” is a chemical compound with the molecular formula C10H7Cl2N3O2 . It is a derivative of benzoic acid, with a 1,2,4-triazole ring and a methyl ester group attached .
Physical And Chemical Properties Analysis
The predicted boiling point of “methyl 2-(5-chloro-1H-1,2,4-triazol-3-yl)benzoate” is 431.1±55.0 °C, and its predicted density is 1.52±0.1 g/cm3 . The compound’s acidity coefficient (pKa) is predicted to be -4.97±0.70 .Scientific Research Applications
- The presence of aryl/heteroaryl substituent at C -5 position of 1,2,4-triazolo-3-thiones/thioles is crucial for potent antibacterial activity. In the group of 4,5-diphenyl-1,2,4-triazol-3-thione derivatives, the presence of an electron-withdrawing substituents at the phenyl rings enhanced the activity .
Antibacterial Agents
- Indoles are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology. The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years .
- The results of these studies have shown that indole derivatives can have various biologically vital properties .
- Indole derivatives possess various biological activities, including antidiabetic activities .
- The results of these studies have shown that certain indole derivatives can effectively manage diabetes .
- Indole derivatives have been shown to have antimalarial properties .
- The results of these studies have shown that certain indole derivatives can effectively inhibit the growth of malaria parasites .
- Indole derivatives have been shown to have anticholinesterase properties .
- The results of these studies have shown that certain indole derivatives can effectively inhibit cholinesterase, an enzyme that is involved in nerve function .
- Indole derivatives have been shown to have antioxidant properties .
- The results of these studies have shown that certain indole derivatives can effectively neutralize harmful free radicals .
Synthesis of Indole Derivatives
Antidiabetic Agents
Antimalarial Agents
Anticholinesterase Agents
Antioxidant Agents
Anti-HIV Agents
- Indoles are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology. The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years .
- The results of these studies have shown that indole derivatives can have various biologically vital properties .
- Indole derivatives possess various biological activities, including antiviral activities .
- The results of these studies have shown that certain indole derivatives can effectively inhibit the replication of various types of viruses .
- Indole derivatives have been shown to have anti-inflammatory properties .
- The results of these studies have shown that certain indole derivatives can effectively reduce inflammation .
- Indole derivatives have been shown to have anticancer properties .
- The results of these studies have shown that certain indole derivatives can effectively inhibit the growth of various types of cancer cells .
- Indole derivatives have been shown to have antioxidant properties .
- The results of these studies have shown that certain indole derivatives can effectively neutralize harmful free radicals .
Synthesis of Alkaloids
Antiviral Agents
Anti-inflammatory Agents
Anticancer Agents
Antioxidant Agents
Anti-HIV Agents
properties
IUPAC Name |
methyl 2-(5-chloro-1H-1,2,4-triazol-3-yl)benzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClN3O2/c1-16-9(15)7-5-3-2-4-6(7)8-12-10(11)14-13-8/h2-5H,1H3,(H,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNBDSFFMMLCHQY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC=C1C2=NNC(=N2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 2-(5-chloro-1H-1,2,4-triazol-3-yl)benzoate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.